1-Heptanol, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-

• IUPAC Name: 7-[tert-butyl(diphenyl)silyl]oxyheptan-1-ol
• InChI: InChI=1S/C23H34O2Si/c1-23(2,3)26(21-15-9-7-10-16-21,22-17-11-8-12-18-22)25-20-14-6-4-5-13-19-24/h7-12,15-18,24H,4-6,13-14,19-20H2,1-3H3
• InChI Key: GCBVSWPOAMZYTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCCCCO
• Molecular Formula: C23H34O2Si
• DSSTOX Substance ID: DTXSID10467089
• Molecular Weight: 370.6 g/mol
• CAS RN: 191476-08-1

Description

1-Heptanol, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- is a long-chain alcohol with the chemical formula C25H36O2Si. It is a derivative of 1-Heptanol, which is an alcohol with a seven carbon chain and the structural formula of CH3(CH2)6OH.

Synthesis Analysis

The synthesis of 1-Heptanol, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- can be achieved from 1,7-Heptanediol and tert-Butylchlorodiphenylsilane.

Scientific Research Applications

Chemical Properties and Toxicity

• 1-Heptanol and related alcohols, including those with diphenylsilyl groups, have specific physical and chemical properties, such as being liquids at ambient temperatures and having low reactivity, except for unsaturated alcohols (Bevan, 2012).
• These alcohols have low acute toxicity, and no occupational exposure standards exist for them. They are not significant commercial products (Bevan, 2012).

Biochemical Interactions and Applications

• 1-Heptanol derivatives can be involved in various biochemical interactions, such as electron-transfer reactions in photochemical processes (Mattes & Farid, 1986).
• Compounds like 7-oxa-1-azabicyclo[2.2.1]heptane, which are related to 1-heptanol derivatives, find applications in the synthesis of novel polyhydroxylated derivatives in organic chemistry (Gębarowski & Sas, 2001).

Potential in Material Science

• Polymers containing diphenylsilylene and related structures exhibit unique absorption and emission properties, which can be utilized in material science and engineering (Koguchi, Kobayashi, & Kijima, 2009).

Medical and Pharmacological Research

• Diarylheptanoids, compounds structurally related to 1-heptanol, exhibit a range of biological activities, such as antioxidant properties, and are isolated from various plant sources for medicinal research (Bian et al., 2013).

Chemical Synthesis and Catalysis

• Certain derivatives of 1-heptanol are used in chemical synthesis, demonstrating applications in creating structurally complex molecules and potentially serving as catalysts or intermediates in organic reactions (Clive & Huang, 2001).

Environmental and Industrial Considerations

• Heptanol derivatives are also studied for their potential environmental impact, such as their role in the metabolism of environmental pollutants (Walker & Mills, 2001).